Cas no 1167991-22-1 (3-Bromo-2-phenoxypyridine)

• Product Name: 3-Bromo-2-phenoxypyridine
• CAS No: 1167991-22-1
• MF: C₁₁H₈BrNO
• MW: 250.09132194519
• MDL: MFCD14584706
• CID: 2132917
• PubChem ID: 59326944
• Update Time: 2025-06-08

3-Bromo-2-phenoxypyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-bromo-2-phenoxy-
• 3-bromo-2-phenoxypyridine
• 2-Phenoxy-3-bromopyridine
• 3-Bromo-2-phenoxy-pyridine
• 3-Bromo-2-phenoxypyridine

• MDL： MFCD14584706
• Inchi： 1S/C11H8BrNO/c12-10-7-4-8-13-11(10)14-9-5-2-1-3-6-9/h1-8H
• InChI Key： UAGNHWZDNVZCTN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-2-phenoxypyridine

Research Brief on 3-Bromo-2-phenoxypyridine (CAS: 1167991-22-1) in Chemical Biology and Pharmaceutical Applications

3-Bromo-2-phenoxypyridine (CAS: 1167991-22-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by a pyridine core substituted with a bromine atom and a phenoxy group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-Bromo-2-phenoxypyridine as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, a critical target in the treatment of B-cell malignancies and autoimmune diseases. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the structure-activity relationship (SAR), leading to the identification of several promising candidates with improved pharmacokinetic properties.

Another notable application of 3-Bromo-2-phenoxypyridine was reported in a recent ACS Chemical Biology paper, where it was utilized as a precursor for the development of fluorescent probes. These probes were designed to selectively label and track the activity of specific enzymes in live cells, providing valuable insights into cellular signaling pathways. The study underscored the compound's utility in chemical biology tools, enabling real-time visualization of enzymatic activity with high specificity and sensitivity.

From a synthetic chemistry perspective, 3-Bromo-2-phenoxypyridine has also been employed in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the construction of complex molecular architectures, particularly in the synthesis of pharmaceuticals and agrochemicals. A 2022 publication in Organic Letters detailed the use of this compound in the efficient synthesis of aryl ethers, which are prevalent motifs in many biologically active compounds.

Despite its promising applications, challenges remain in the large-scale production and purification of 3-Bromo-2-phenoxypyridine. Recent advancements in flow chemistry and continuous manufacturing have shown potential in addressing these issues, as highlighted in a 2023 review in Chemical Engineering Journal. The review emphasized the need for sustainable and scalable synthetic routes to meet the growing demand for this compound in both academic and industrial settings.

In conclusion, 3-Bromo-2-phenoxypyridine (CAS: 1167991-22-1) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to chemical probes, underscore its importance in advancing our understanding of biological systems and developing novel therapeutics. Future research should focus on optimizing synthetic methodologies and exploring new derivatives to further expand its utility in the field.